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Compound of Interest

Compound Name: 2-Ethylcyclohexanone

Cat. No.: B1346015

This guide provides a comprehensive overview of 2-Ethylcyclohexanone, including its
chemical identity, physicochemical properties, and relevant experimental protocols. It is
intended for researchers, scientists, and professionals in the field of drug development and
organic chemistry.

Chemical Identity

The nomenclature and various identifiers for 2-Ethylcyclohexanone are crucial for accurate
documentation and database searches.

IUPAC Name: 2-ethylcyclohexan-1-one[1][2]
Synonyms:

« 2-ETHYLCYCLOHEXANONE[1][3]

e Cyclohexanone, 2-ethyl-[3][4]

Chemical Structure:
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Charge Autoclave:
- Cyclohexanone
- Ammonium Persulfate

Introduce Ethylene
(2:1 molar ratio to cyclohexanone)

Heat to 100°C
Maintain for 5 hours

Cool Autoclave
Vent Unreacted Ethylene

Gractional DistillatiorD

:
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Gas Chromatograph Mass Spectrometer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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